
Performance comparison of Disperse Yellow 163
with structurally similar azo dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Yellow 163

Cat. No.: B3429058 Get Quote

Performance Showdown: Disperse Yellow 163
and Its Azo Dye Counterparts
In the competitive landscape of textile and material coloration, the performance of disperse

dyes is paramount for achieving vibrant, long-lasting hues on synthetic fibers. This guide offers

a detailed comparison of Disperse Yellow 163, a key player in the yellow shade segment, with

three structurally similar azo disperse dyes: Disperse Orange 30, Disperse Red 167, and

Disperse Blue 79. This analysis, supported by experimental data, provides researchers,

scientists, and drug development professionals with a comprehensive overview of their relative

performance characteristics.

Structural Similarities and Performance Metrics
Disperse Yellow 163 is a monoazo dye synthesized from the diazotization of 2,6-dichloro-4-

nitroaniline and its subsequent coupling with N,N-bis(2-cyanoethyl)aniline.[1] The dyes chosen

for this comparison share key structural motifs, particularly the presence of a substituted aniline

as a diazo component or a complex N,N-disubstituted aniline as a coupling component, which

influences their tinctorial and fastness properties. The primary metrics for comparison are

lightfastness, wash fastness, and sublimation fastness, which are critical indicators of a dye's

durability and suitability for various applications.
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The table below summarizes the key performance indicators for Disperse Yellow 163 and its

structural analogs. The fastness properties are rated on a standard 1-8 scale for lightfastness

and a 1-5 scale for wash and sublimation fastness, with higher numbers indicating better

performance.
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The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility.

Lightfastness Testing
The lightfastness of the dyed textiles is evaluated according to the ISO 105-B02 standard.[4][5]

[6][7][8]

Apparatus: A xenon arc lamp is used as the artificial light source to simulate natural daylight

(D65).[4][6]

Procedure: Textile specimens dyed with the respective dyes are exposed to the xenon arc

light under controlled conditions of temperature and humidity. The degree of fading is

assessed by comparing the change in color of the exposed specimen with that of a set of

blue wool standards (rated 1-8), which are exposed simultaneously.[5][7] The lightfastness

rating corresponds to the blue wool standard that shows a similar degree of fading.

Wash Fastness Testing
The wash fastness is determined based on the ISO 105-C06 standard.[9][10][11][12]

Apparatus: A suitable wash fastness tester or launder-ometer is used.[10]

Procedure: A dyed fabric specimen is stitched together with a multifiber adjacent fabric

(containing strips of common fibers like cotton, wool, polyester, etc.). The composite

specimen is then subjected to washing in a standardized detergent solution under specified

conditions of temperature, time, and mechanical agitation (including the use of stainless

steel balls to simulate mechanical action).[9][11] After washing, rinsing, and drying, the

change in color of the dyed specimen and the degree of staining on the adjacent multifiber

fabric are assessed using grey scales (rated 1-5).[10]

Sublimation Fastness Testing
Sublimation fastness, or fastness to dry heat, is assessed according to the ISO 105-P01

standard.[13][14][15][16][17]

Apparatus: A hot pressing sublimation colorfastness tester with precisely controlled

temperature is used.[13]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://www.skybearstandards.com/documents/105-textiles-tests-for-colour-fastness-part-b02-colour-fastness-to-artificial-light-xenon-arc-fading-lamp-test/
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://www.en-standard.eu/bs-en-iso-105-b02-2014-textiles-tests-for-colour-fastness-colour-fastness-to-artificial-light-xenon-arc-fading-lamp-test/
https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://www.skybearstandards.com/documents/105-textiles-tests-for-colour-fastness-part-b02-colour-fastness-to-artificial-light-xenon-arc-fading-lamp-test/
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://atlas-mts.com.br/wp-content/uploads/2023/11/Atlas-SG106-Textile-Test-Methods-2023-07-31.pdf
https://www.gester-instruments.com/understanding-iso-105-c06-and-washing-fastness-tester_n420
https://darongtester.com/washing-fastness-test-method-iso-105-c06/
https://cdn.standards.iteh.ai/samples/51276/bb37ae4124174869ac303511b7cc742f/ISO-105-C06-2010.pdf
https://measurlabs.com/products/color-fastness/
https://darongtester.com/washing-fastness-test-method-iso-105-c06/
https://www.gester-instruments.com/understanding-iso-105-c06-and-washing-fastness-tester_n420
https://cdn.standards.iteh.ai/samples/51276/bb37ae4124174869ac303511b7cc742f/ISO-105-C06-2010.pdf
https://darongtester.com/washing-fastness-test-method-iso-105-c06/
https://www.standard-groups.com/en/TextileGarment/808.html
https://m.made-in-china.com/product/Scorch-Tester-Sublimation-Fastness-Tester-ISO105-P01-Dry-Heat-Hot-Pressing-2063088885.html
https://webstore.ansi.org/standards/din/dineniso105p011995
https://standards.iteh.ai/catalog/standards/cen/50d2e435-1a82-49fe-b512-79d62b38e5f8/en-iso-105-p01-1995
https://cdn.standards.iteh.ai/samples/3871/e79da4ddce544e7a8da83e434a016e3e/ISO-105-P01-1993.pdf
https://www.standard-groups.com/en/TextileGarment/808.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure: The dyed textile specimen is placed in contact with a specified undyed fabric on

both sides. This sandwich is then placed in a heating device at a specified temperature (e.g.,

180°C, 200°C) for a specific duration (e.g., 30 seconds).[2] The change in color of the

specimen and the staining of the adjacent fabrics due to the transfer of the dye are evaluated

using grey scales.

Visualization of Comparative Analysis
The following diagram illustrates the logical flow of the comparative analysis, from the structural

components of the dyes to their resulting performance characteristics.
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Caption: Logical workflow for the comparative performance analysis of azo disperse dyes.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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